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Compound of Interest

Compound Name: Methyl L-alaninate

Cat. No.: B155853 Get Quote

Abstract: Methyl L-alaninate hydrochloride (CAS No: 2491-20-5) is the hydrochloride salt of

the methyl ester of L-alanine, a non-essential amino acid. It serves as a crucial and versatile

chiral building block in a multitude of synthetic applications. This technical guide provides an in-

depth overview of its chemical and physical properties, spectroscopic profile, stability, and

reactivity. Detailed experimental protocols for its synthesis and characterization are presented,

alongside a discussion of its significant role as a pharmaceutical intermediate and a tool in

metabolic research. This document is intended for researchers, scientists, and professionals in

drug development and chemical synthesis.

Compound Identification and Physicochemical
Properties
Methyl L-alaninate hydrochloride is a white to off-white crystalline solid.[1][2][3][4] Its

fundamental identifiers and key physicochemical properties are summarized below. The

compound is noted to be hygroscopic and should be stored accordingly under inert gas.[5][6][7]

Table 1: Compound Identifiers for Methyl L-alaninate Hydrochloride
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Identifier Value

CAS Number 2491-20-5[8][9]

Molecular Formula C₄H₉NO₂ · HCl (or C₄H₁₀ClNO₂)[2][8][9]

Molecular Weight 139.58 g/mol [3][6][9][10]

IUPAC Name
methyl (2S)-2-

aminopropanoate;hydrochloride[6][9]

Synonyms

L-Alanine methyl ester HCl, H-Ala-OMe HCl,

Methyl (S)-2-aminopropanoate hydrochloride[2]

[8][9]

InChI Key IYUKFAFDFHZKPI-DFWYDOINSA-N[8][11]

SMILES C--INVALID-LINK--N.Cl[9][11]

Table 2: Physical and Chemical Properties of Methyl L-alaninate Hydrochloride

Property Value

Appearance
White to off-white crystalline solid or powder[3]

[4][8][10]

Melting Point 106 - 112 °C[6][7][10][11][12]

Optical Rotation
[α]²⁵/D +7.0° (c=1.6 in Methanol)[11]; +6.5°

(c=10 in Methanol)[6]

Purity ≥95% to 99%[2][8][10][11]

Stability Stable for ≥4 years when stored at -20°C[2][13]

Sensitivity Hygroscopic[5][6][7]

Solubility Profile
The solubility of Methyl L-alaninate hydrochloride is a critical parameter for its application in

various reaction conditions and biological assays. It is readily soluble in water and polar

organic solvents.
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Table 3: Solubility Data for Methyl L-alaninate Hydrochloride

Solvent Solubility

Water 100 mg/mL[6][7]

Ethanol ~30 mg/mL[2][8][13]

DMSO
~20 mg/mL to 100 mg/mL (with sonication)[2][3]

[8][13]

DMF ~20 mg/mL[2][8][13]

PBS (pH 7.2) ~10 mg/mL[2][8][13]

Spectroscopic Data
The structural identity and purity of Methyl L-alaninate hydrochloride are confirmed through

various spectroscopic techniques. While raw spectra are available in databases, this section

summarizes the key analytical methods used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental

for structural elucidation. The proton NMR spectrum typically shows characteristic signals for

the methyl ester, the alpha-proton, and the methyl group on the alanine backbone.[5][9]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands

corresponding to the amine salt (N-H stretching), the ester carbonyl group (C=O stretching),

and C-H bonds.[9]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

parent molecule.[14][15]

Chemical Reactivity and Synthetic Applications
As a bifunctional molecule, Methyl L-alaninate hydrochloride is a valuable starting material in

organic synthesis.[16] Its reactivity is centered around the primary amine and the methyl ester

functionalities.
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N-Terminus Reactivity: The primary amine is a nucleophile and can readily undergo reactions

such as acylation (e.g., amide bond formation in peptide synthesis) and alkylation.[16]

C-Terminus Reactivity: The methyl ester can be hydrolyzed to the corresponding carboxylic

acid or converted to amides via aminolysis.[16]

This dual reactivity makes it an essential building block for the synthesis of peptides and other

complex organic molecules.[16][17]
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Diagram 1: Role of Methyl L-alaninate hydrochloride in peptide synthesis.

The compound is widely used as a pharmaceutical intermediate. Its chiral nature is particularly

important in the development of stereospecific drugs, including antiviral and anticancer agents.

[2][8][13] Furthermore, it is utilized in metabolic studies to investigate glucose and alanine

metabolism, especially in the context of diabetes research.[6][10][17]
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Diagram 2: Application workflow from intermediate to research outcomes.

Experimental Protocols
General Synthesis of Amino Acid Methyl Ester
Hydrochlorides
A convenient and widely applicable method for the esterification of amino acids utilizes

trimethylchlorosilane (TMSCl) in methanol.[18] This procedure avoids harsh conditions often

associated with other methods like using thionyl chloride.

Reaction Setup: Suspend the desired L-amino acid (1 equivalent) in a round-bottom flask

containing anhydrous methanol (e.g., 2-3 mL per mmol of amino acid).
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Reagent Addition: Cool the suspension in an ice bath. Slowly add freshly distilled

chlorotrimethylsilane (2 equivalents) to the stirred suspension.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature. The

reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting

amino acid is fully consumed.

Workup: Upon completion, concentrate the reaction mixture under reduced pressure using a

rotary evaporator. The resulting solid is the crude amino acid methyl ester hydrochloride.

Purification: The product can be further purified by recrystallization from a suitable solvent

system, such as methanol/ether, if necessary.

Spectroscopic Characterization
NMR Spectroscopy:

Prepare a solution of the sample (~10 mg/mL) in a suitable deuterated solvent, such as

Deuterium Oxide (D₂O) or DMSO-d₆.[19]

Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

Process the spectra to perform Fourier transformation, phase correction, and baseline

correction for peak analysis.

IR Spectroscopy:

Obtain the IR spectrum using an Attenuated Total Reflectance (ATR) accessory or by

preparing a potassium bromide (KBr) pellet containing a small amount of the sample.[9]

[20]

Record the spectrum over a range of approximately 4000-400 cm⁻¹.

Mass Spectrometry:

Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol).
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Analyze the sample using Electrospray Ionization (ESI) or another appropriate ionization

technique to obtain the mass spectrum and confirm the molecular weight.

Conclusion
Methyl L-alaninate hydrochloride is a fundamentally important chiral building block with well-

defined chemical and physical properties. Its high reactivity, solubility in common solvents, and

stability make it an invaluable component in the synthesis of pharmaceuticals and peptides.

The straightforward protocols for its synthesis and characterization further enhance its utility for

researchers and drug development professionals. A thorough understanding of its properties,

as detailed in this guide, is essential for its effective application in advancing chemical and

biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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